Cas no 124612-15-3 (5-(trifluoromethyl)cyclohexane-1,3-dione)
124612-15-3 structure
Product name:5-(trifluoromethyl)cyclohexane-1,3-dione
5-(trifluoromethyl)cyclohexane-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 5-(Trifluoromethyl)cyclohexane-1,3-dione
- 1,3-Cyclohexanedione, 5-(trifluoromethyl)-
- CS-0050739
- SB15819
- 5-(trifluoromethyl)-cyclohexane-1,3-dione
- P11891
- ZB0423
- SY244815
- MFCD16616592
- 124612-15-3
- SCHEMBL1711546
- EN300-706090
- 5-trifluoromethyl-1,3-cyclohexanedione
- AKOS025211814
- DTXSID60731303
- DB-113538
- AS-51090
- DTXCID00682047
- 5-(trifluoromethyl)cyclohexane-1,3-dione
-
- MDL： MFCD16616592
- Inchi： InChI=1S/C7H7F3O2/c8-7(9,10)4-1-5(11)3-6(12)2-4/h4H,1-3H2
- InChI Key： RECFBOFLRZHLSU-UHFFFAOYSA-N
- SMILES： FC(F)(F)C1CC(=O)CC(=O)C1
Computed Properties
- Exact Mass: 180.03981395g/mol
- Monoisotopic Mass: 180.03981395g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.1Ų
- XLogP3: 1
5-(trifluoromethyl)cyclohexane-1,3-dione Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ3095-25G |
5-(trifluoromethyl)cyclohexane-1,3-dione |
124612-15-3 | 97% | 25g |
￥ 24,961.00 | 2023-04-06 | |
| Enamine | EN300-706090-2.5g |
5-(trifluoromethyl)cyclohexane-1,3-dione |
124612-15-3 | 95.0% | 2.5g |
$582.0 | 2025-03-12 | |
| Enamine | EN300-706090-0.05g |
5-(trifluoromethyl)cyclohexane-1,3-dione |
124612-15-3 | 95.0% | 0.05g |
$64.0 | 2025-03-12 | |
| Enamine | EN300-706090-10.0g |
5-(trifluoromethyl)cyclohexane-1,3-dione |
124612-15-3 | 95.0% | 10.0g |
$2175.0 | 2025-03-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ3095-5G |
5-(trifluoromethyl)cyclohexane-1,3-dione |
124612-15-3 | 97% | 5g |
￥ 6,270.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ3095-100G |
5-(trifluoromethyl)cyclohexane-1,3-dione |
124612-15-3 | 97% | 100g |
￥ 64,897.00 | 2023-04-06 | |
| A2B Chem LLC | AA28912-250mg |
5-(Trifluoromethyl)cyclohexane-1,3-dione |
124612-15-3 | 95% | 250mg |
$123.00 | 2024-04-20 | |
| eNovation Chemicals LLC | D588803-10g |
5-(trifluoromethyl)cyclohexane-1,3-dione |
124612-15-3 | 97% | 10g |
$2345 | 2025-02-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ3095-5g |
5-(trifluoromethyl)cyclohexane-1,3-dione |
124612-15-3 | 97% | 5g |
￥6156.0 | 2024-04-25 | |
| eNovation Chemicals LLC | D588803-250mg |
5-(trifluoromethyl)cyclohexane-1,3-dione |
124612-15-3 | 97% | 250mg |
$155 | 2024-07-21 |
5-(trifluoromethyl)cyclohexane-1,3-dione Related Literature
-
Marina V. Goryaeva,Svetlana O. Kushch,Olga G. Khudina,Yanina V. Burgart,Yulia S. Kudyakova,Marina A. Ezhikova,Mikhail I. Kodess,Pavel A. Slepukhin,Lilya Sh. Sadretdinova,Natalya P. Evstigneeva,Natalya A. Gerasimova,Victor I. Saloutin Org. Biomol. Chem. 2019 17 4273
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:124612-15-3)5-(trifluoromethyl)cyclohexane-1,3-dione
Purity:99%
Quantity:100g
Price ($):8227.0